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Compound of Interest

Compound Name: Cinromide

Cat. No.: B7770796

Application Notes and Protocols for Cinromide

Topic: Protocol for Dissolving and Storing Cinromide for Research

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cinromide, also known as trans-3-Bromo-N-ethylcinnamamide, is a known anticonvulsant
agent.[1] Recent research has identified it as a potent inhibitor of the epithelial neutral amino
acid transporter B°AT1 (SLC6A19), with an ICso of 0.5 uM.[1][2][3] This transporter plays a
crucial role in amino acid homeostasis and has been implicated in metabolic diseases.[2][4]
These application notes provide detailed protocols for the dissolution and storage of
Cinromide for use in a research setting, ensuring solution stability and integrity for reliable
experimental outcomes.

Quantitative Data Summary

The following table summarizes the key quantitative data for the dissolution and storage of
Cinromide.
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Parameter Value

Source(s)

> 2.08 mg/mL (8.19 mM) in

Solubility
various solvent systems

[1]

-80°C for up to 2 years; -20°C

Stock Solution Storage
for up to 1 year.

[1]

Recommended to be prepared
Working Solution fresh and used on the same

day for in vivo experiments.

[1]

ICso vs. B°AT1 0.5 uM

[1]3]

Experimental Protocols
Materials

e Cinromide (solid powder)

e Dimethyl sulfoxide (DMSO)
 PEG300

e Tween-80

o Saline

e 20% SBE-B3-CD in Saline

e Corn Qil

 Sterile microcentrifuge tubes or vials
» Vortex mixer

e Sonicator (optional)

e Heating block or water bath (optional)
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Protocol for Preparation of Cinromide Stock Solution (10
mg/mL in DMSO)

o Preparation: Allow the vial of solid Cinromide to equilibrate to room temperature for at least
60 minutes before opening to minimize moisture contamination.

¢ Weighing: Accurately weigh the desired amount of Cinromide powder in a sterile container.
o Dissolution: Add the appropriate volume of DMSO to achieve a 10 mg/mL concentration.

e Mixing: Vortex the solution until the Cinromide is completely dissolved. If precipitation
occurs, gentle heating and/or sonication can be used to aid dissolution.[1]

o Storage: Aliquot the stock solution into tightly sealed vials to prevent inactivation from
repeated freeze-thaw cycles and store at -20°C or -80°C.[1]

Protocols for Preparation of Cinromide Working
Solutions

For in vivo experiments, it is recommended to prepare the working solution fresh on the day of
use.[1] The following are three established protocols to achieve a clear solution of at least 2.08
mg/mL.[1]

This protocol yields a clear solution of = 2.08 mg/mL.

o Start with a 20.8 mg/mL stock solution of Cinromide in DMSO.

¢ In a sterile tube, add the solvents sequentially in the following volumetric ratios:
o 10% DMSO (from stock solution)

40% PEG300

o

5% Tween-80

o

45% Saline

o
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e Mix thoroughly between the addition of each solvent. For example, to prepare 1 mL of
working solution, add 100 uL of 20.8 mg/mL Cinromide in DMSO to a mixture of 400 yL
PEG300, 50 yL Tween-80, and 450 uL Saline.

This protocol yields a clear solution of = 2.08 mg/mL.

Start with a 20.8 mg/mL stock solution of Cinromide in DMSO.

Prepare a 20% SBE-[3-CD solution in saline.

To prepare the final working solution, add the solvents in the following volumetric ratios:

o 10% DMSO (from stock solution)

o 90% (20% SBE-B-CD in Saline)

Mix until a clear solution is obtained. For example, to prepare 1 mL of working solution, add
100 pL of 20.8 mg/mL Cinromide in DMSO to 900 pL of 20% SBE-(-CD in Saline.[1]

This protocol yields a clear solution of = 2.08 mg/mL. Note that this formulation should be used
with caution if the continuous dosing period exceeds half a month.[1]

o Start with a 20.8 mg/mL stock solution of Cinromide in DMSO.
o Add the solvents in the following volumetric ratios:

o 10% DMSO (from stock solution)

o 90% Corn Oll

e Mix thoroughly. For example, to prepare 1 mL of working solution, add 100 pL of 20.8 mg/mL
Cinromide in DMSO to 900 pL of Corn oil.[1]

Signaling Pathway and Experimental Workflow
Diagrams

The following diagrams illustrate the mechanism of action of Cinromide and a general
experimental workflow for its use.
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Mechanism of Action of Cinromide

Cinromide Neutral Amino Acids

Inhibition (ICso = 0.5 pM) ransport

BPAT1 (SLC6A19) Transporter

Extracellular Space

Click to download full resolution via product page

Caption: Mechanism of Cinromide inhibiting the B°AT1 transporter.
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Experimental Workflow for Cinromide Solution Preparation

Weigh Cinromide Powder

Dissolve in DMSO
(Stock Solution)

Aliquot and Store Prepare Working Solution
(-20°C or -80°C) (e.g., with Saline/PEG300)

Use in Experiment
(Freshly Prepared)

Click to download full resolution via product page

Caption: Workflow for preparing Cinromide solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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